Cas no 1781805-75-1 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one)
1781805-75-1 structure
Product Name:1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one
CAS No:1781805-75-1
MF:C8H8ClF3N2O
MW:240.610131263733
CID:5751699
PubChem ID:83898891
Update Time:2023-11-24
1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1963828
- 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
- 1781805-75-1
- 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one
-
- Inchi： 1S/C8H8ClF3N2O/c1-4(15)3-5-6(8(10,11)12)13-14(2)7(5)9/h3H2,1-2H3
- InChI Key： ICYHTLMSOGEHBG-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CC(C)=O
Computed Properties
- Exact Mass: 240.0277251g/mol
- Monoisotopic Mass: 240.0277251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.9Ų
1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1963828-1g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 1g |
$1214.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-5g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 5g |
$3520.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-10g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 10g |
$5221.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-0.05g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 0.05g |
$1020.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-0.1g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 0.1g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-0.25g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 0.25g |
$1117.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-0.5g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 0.5g |
$1165.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-1.0g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 1g |
$1214.0 | 2023-05-31 | ||
| Enamine | EN300-1963828-2.5g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 2.5g |
$2379.0 | 2023-09-17 | ||
| Enamine | EN300-1963828-5.0g |
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one |
1781805-75-1 | 5g |
$3520.0 | 2023-05-31 |
1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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